Cas no 945864-47-1 (Tert-butyl 1-(chloromethyl)-9-methyl-5-phenylmethoxy-1,2-dihydrobenzo[e]indole-3-carboxylate)

• Product Name: Tert-butyl 1-(chloromethyl)-9-methyl-5-phenylmethoxy-1,2-dihydrobenzo[e]indole-3-carboxylate
• CAS No: 945864-47-1
• MF: C₂₆H₂₈ClNO₃
• MW: 437.958426475525
• MDL: MFCD31758388
• CID: 5061005
• Update Time: 2025-06-14

Tert-butyl 1-(chloromethyl)-9-methyl-5-phenylmethoxy-1,2-dihydrobenzo[e]indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-3-Boc-5-(benzyloxy)-1-(chloromethyl)-9-methyl-2,3-dihydro-1H-benzo[e]indole
• tert-butyl (1S)-1-(chloromethyl)-9-methyl-5-phenylmethoxy-1,2-dihydrobenzo[e]indole-3-carboxylate
• SY247348
• Tert-butyl 1-(chloromethyl)-9-methyl-5-phenylmethoxy-1,2-dihydrobenzo[e]indole-3-carboxylate

• MDL： MFCD31758388
• Inchi： 1S/C26H28ClNO3/c1-17-9-8-12-20-22(30-16-18-10-6-5-7-11-18)13-21-24(23(17)20)19(14-27)15-28(21)25(29)31-26(2,3)4/h5-13,19H,14-16H2,1-4H3
• InChI Key： RVOVHCHSWKXMQF-UHFFFAOYSA-N
• SMILES： ClCC1CN(C(=O)OC(C)(C)C)C2C=C(C3C=CC=C(C)C=3C1=2)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 614
• XLogP3: 6.2
• Topological Polar Surface Area: 38.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on Tert-butyl 1-(chloromethyl)-9-methyl-5-phenylmethoxy-1,2-dihydrobenzo[e]indole-3-carboxylate

Research Brief on Tert-butyl 1-(chloromethyl)-9-methyl-5-phenylmethoxy-1,2-dihydrobenzo[e]indole-3-carboxylate (CAS: 945864-47-1)

In recent years, the compound Tert-butyl 1-(chloromethyl)-9-methyl-5-phenylmethoxy-1,2-dihydrobenzo[e]indole-3-carboxylate (CAS: 945864-47-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique benzo[e]indole scaffold, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators of biological pathways. The following research brief synthesizes the latest findings and advancements related to this compound, providing a comprehensive overview of its synthesis, biological activity, and potential applications.

The synthesis of Tert-butyl 1-(chloromethyl)-9-methyl-5-phenylmethoxy-1,2-dihydrobenzo[e]indole-3-carboxylate involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of this compound, with particular emphasis on the chloromethylation and esterification steps. Researchers have reported successful synthesis routes that employ mild reaction conditions, reducing the risk of side reactions and improving overall efficiency. These advancements are critical for scaling up production and ensuring reproducibility in industrial and academic settings.

From a biological perspective, this compound has demonstrated notable activity in modulating key cellular pathways. Preliminary studies indicate that it may serve as a potent inhibitor of specific protein kinases involved in inflammatory and oncogenic processes. For instance, in vitro assays have revealed its ability to selectively target and inhibit the activity of certain kinases, leading to reduced proliferation of cancer cell lines. These findings suggest that Tert-butyl 1-(chloromethyl)-9-methyl-5-phenylmethoxy-1,2-dihydrobenzo[e]indole-3-carboxylate could be a valuable candidate for further drug development, particularly in oncology and immunology.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential as a scaffold for designing derivatives with enhanced pharmacological profiles. Structure-activity relationship (SAR) studies have identified key functional groups that contribute to its bioactivity, enabling researchers to design analogs with improved potency, selectivity, and pharmacokinetic properties. Such efforts are paving the way for the development of next-generation therapeutics with reduced off-target effects and improved clinical outcomes.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as compound stability, bioavailability, and toxicity profiles need to be thoroughly investigated. Ongoing research is addressing these concerns through advanced formulation strategies and preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound into clinical trials, potentially unlocking new therapeutic avenues.

In conclusion, Tert-butyl 1-(chloromethyl)-9-methyl-5-phenylmethoxy-1,2-dihydrobenzo[e]indole-3-carboxylate (CAS: 945864-47-1) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and biological activity make it a promising candidate for further investigation. As research continues to unravel its full potential, this compound may play a pivotal role in addressing unmet medical needs and advancing the field of precision medicine.